Cas no 1211521-82-2 (4-(1,3-thiazol-4-yl)methylpiperidine)

• Product Name: 4-(1,3-thiazol-4-yl)methylpiperidine
• CAS No: 1211521-82-2
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 5848161
• PubChem ID: 82654943
• Update Time: 2025-07-02

4-(1,3-thiazol-4-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-thiazol-4-yl)methylpiperidine
• 1211521-82-2
• 4-[(1,3-thiazol-4-yl)methyl]piperidine
• EN300-1780769

• Inchi： 1S/C9H14N2S/c1-3-10-4-2-8(1)5-9-6-12-7-11-9/h6-8,10H,1-5H2
• InChI Key： CTDKWSPZHYLBFK-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CC1CCNCC1

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(1,3-thiazol-4-yl)methylpiperidine

Professional Introduction to 4-(1,3-thiazol-4-yl)methylpiperidine (CAS No. 1211521-82-2)

4-(1,3-thiazol-4-yl)methylpiperidine, identified by its CAS number CAS No. 1211521-82-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class, which is well-known for its broad applications in medicinal chemistry due to its structural versatility and biological activity. The presence of a thiazole moiety in its molecular structure enhances its potential as a pharmacophore, making it a valuable candidate for drug discovery and development.

The thiazole ring is a heterocyclic compound that consists of sulfur and nitrogen atoms embedded in a six-membered aromatic ring. This structural feature imparts unique electronic and steric properties to the molecule, which can be exploited to modulate its interaction with biological targets. In recent years, thiazole derivatives have garnered considerable attention in the pharmaceutical industry due to their demonstrated efficacy across various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications.

The piperidine moiety, on the other hand, is another key structural component that contributes to the pharmacological properties of 4-(1,3-thiazol-4-yl)methylpiperidine. Piperidines are known for their ability to enhance drug bioavailability and metabolic stability, making them ideal for developing orally active pharmaceuticals. The combination of these two heterocyclic systems in a single molecule creates a promising scaffold for designing novel therapeutic agents.

In the context of contemporary pharmaceutical research, 4-(1,3-thiazol-4-yl)methylpiperidine has been extensively studied for its potential applications in treating neurological disorders. The compound's ability to interact with various neurotransmitter receptors has made it a subject of interest in the development of new antipsychotic and antidepressant drugs. Recent studies have shown that derivatives of this compound exhibit significant affinity for serotonin and dopamine receptors, which are crucial targets in managing mental health conditions.

Moreover, the incorporation of the thiazole ring into the piperidine backbone has been found to enhance the compound's solubility and bioavailability, which are critical factors for drug efficacy. This improvement in physicochemical properties has opened up new avenues for formulating more effective pharmaceuticals. Researchers have also explored the use of computational modeling techniques to predict the binding affinity of 4-(1,3-thiazol-4-yl)methylpiperidine to target proteins, which has facilitated the rational design of more potent derivatives.

The synthesis of 4-(1,3-thiazol-4-yl)methylpiperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to optimize the production process. These techniques not only improve efficiency but also minimize environmental impact by reducing waste generation.

In addition to its pharmaceutical applications, CAS No. 1211521-82-2 has shown promise in material science research. The unique electronic properties of this compound make it suitable for developing novel organic semiconductors and conductive polymers. These materials have potential applications in flexible electronics, solar cells, and sensors. The ability of thiazole-piperidine derivatives to form stable supramolecular structures has also been explored for creating self-assembled nanomaterials with tailored properties.

The growing interest in green chemistry has prompted researchers to investigate sustainable synthetic routes for producing 4-(1,3-thiazol-4-yl)methylpiperidine. Biocatalytic methods using enzymes as catalysts have been explored as an alternative to traditional chemical synthesis. These approaches not only reduce energy consumption but also minimize the use of hazardous reagents, aligning with global efforts to promote environmentally friendly practices.

Evaluation of the pharmacokinetic profile of CAS No. 1211521-82-2 is crucial for understanding its potential as a drug candidate. Studies have demonstrated that this compound exhibits moderate oral bioavailability and undergoes extensive metabolism in vivo. Identifying key metabolic pathways and interactions with cytochrome P450 enzymes has been essential for predicting drug-drug interactions and optimizing dosing regimens.

The safety profile of 4-(1,3-thiazol-4-yl)methylpiperidine has been thoroughly evaluated through preclinical studies using cell culture and animal models. These investigations have provided insights into its toxicity profile and potential side effects. Acute toxicity studies have shown that the compound is well-tolerated at moderate doses but may cause adverse effects at higher concentrations. Chronic toxicity assessments are ongoing to further characterize long-term exposure risks.

The development of novel analytical methods for detecting and quantifying CAS No. 1211521-82-2 is essential for quality control purposes in pharmaceutical manufacturing. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has emerged as a powerful tool for accurate determination of this compound in complex matrices. These techniques enable manufacturers to ensure compliance with regulatory standards and maintain product consistency.

In conclusion, 4-(1,3-thiazol-4-yl)methylpiperidine (CAS No. 1211521-82-2) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for developing new drugs targeting neurological disorders among other therapeutic areas. Ongoing research continues to uncover new possibilities for this versatile molecule, reinforcing its significance in modern science.